Cas no 124796-79-8 (Thieno[2',3':4,5]thieno[3,2-b]thieno[2',3':4,5]thieno[2,3-d]thiophene)

• Product Name: Thieno[2',3':4,5]thieno[3,2-b]thieno[2',3':4,5]thieno[2,3-d]thiophene
• CAS No: 124796-79-8
• MF: C₁₂H₄S₅
• MW: 308.485156059265
• CID: 1090160
• PubChem ID: 14383683
• Update Time: 2025-10-29

Thieno[2',3':4,5]thieno[3,2-b]thieno[2',3':4,5]thieno[2,3-d]thiophene Chemical and Physical Properties

Names and Identifiers

• Thieno[2',3':4,5]thieno[3,2-b]thieno[2',3':4,5]thieno[2,3-d]thiophene
• Dithieno[2,3-d:2',3'-d']thieno[3,2-b:4,5-b']dithiophene
• dithieno<2,3-d:2',3'-d'>thieno<3,2-b:4,5-b'>dithiophene
• pentathienoacene
• 3,7,10,13,17-pentathiapentacyclo[9.6.0.02,9.04,8.012,16]heptadeca-1(11),2(9),4(8),5,12(16),14-hexaene
• SCHEMBL12688138
• Bisthieno[2',3':4,5]thieno[3,2-b:2',3'-d]thiophene
• H-T5-H
• 124796-79-8
• DTXSID10559635

• Inchi： 1S/C12H4S5/c1-3-13-7-5(1)15-11-9(7)17-10-8-6(2-4-14-8)16-12(10)11/h1-4H
• InChI Key： ALYPESYVXOPFNK-UHFFFAOYSA-N
• SMILES： S1C2C3=C(C=CS3)SC=2C2=C1C1=C(C=CS1)S2

Computed Properties

• Exact Mass: 307.89200
• Monoisotopic Mass: 307.89165600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 141.20000
• LogP: 6.60690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiophenes

Additional information on Thieno[2',3':4,5]thieno[3,2-b]thieno[2',3':4,5]thieno[2,3-d]thiophene

Recent Advances in Thieno[2',3':4,5]thieno[3,2-b]thieno[2',3':4,5]thieno[2,3-d]thiophene (CAS: 124796-79-8) Research: A Comprehensive Review

Thieno[2',3':4,5]thieno[3,2-b]thieno[2',3':4,5]thieno[2,3-d]thiophene (CAS: 124796-79-8) is a highly conjugated heterocyclic compound that has garnered significant attention in the fields of organic electronics, photovoltaics, and medicinal chemistry due to its unique electronic and structural properties. Recent studies have explored its potential applications in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and as a scaffold for bioactive molecules. This review synthesizes the latest research findings, highlighting key advancements and future directions for this promising compound.

One of the most notable developments in the past year involves the optimization of synthetic routes for Thieno[2',3':4,5]thieno[3,2-b]thieno[2',3':4,5]thieno[2,3-d]thiophene. Researchers have reported improved yields and purity through novel catalytic systems and solvent combinations, addressing previous challenges in large-scale production. These advancements are critical for enabling commercial applications, particularly in the electronics industry where material consistency is paramount.

In the realm of organic electronics, studies have demonstrated that derivatives of this compound exhibit exceptional charge carrier mobility, making them ideal candidates for high-performance OFETs. A 2023 study published in Advanced Materials revealed that thin films of this material achieved hole mobilities exceeding 10 cm²/V·s, a significant milestone for organic semiconductors. The study attributed this performance to the compound's planar structure and extended π-conjugation, which facilitate efficient charge transport.

Medicinal chemistry applications have also seen progress, with researchers exploring the compound's potential as a pharmacophore. Preliminary in vitro studies suggest that certain derivatives exhibit promising activity against specific cancer cell lines, possibly due to their ability to intercalate DNA or modulate key signaling pathways. However, further pharmacokinetic and toxicological studies are needed to assess their therapeutic potential fully.

Looking ahead, researchers are focusing on several key areas: (1) developing more sustainable synthetic methods, (2) exploring new derivatives with tailored electronic properties, and (3) investigating biological applications in greater depth. As these efforts progress, Thieno[2',3':4,5]thieno[3,2-b]thieno[2',3':4,5]thieno[2,3-d]thiophene is poised to play an increasingly important role in both materials science and biomedical research.